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Compound of Interest

Compound Name: Isodemethylwedelolactone

Cat. No.: B150256 Get Quote

Introduction

Isodemethylwedelolactone is a coumestan-type compound found in Eclipta prostrata (L.) L.,

commonly known as Eclipta Herba or Bhringraj. This bioactive molecule, along with its

structural analog wedelolactone, is recognized for a range of pharmacological activities,

including hepatoprotective, anti-inflammatory, and anticancer effects. The efficiency of

extracting isodemethylwedelolactone is critical for research, development, and quality control

of herbal formulations. These application notes provide a comprehensive overview of optimized

extraction methodologies, detailed experimental protocols, and a comparison of various

techniques to guide researchers in maximizing yield and purity.

Data Presentation: Comparison of Extraction
Methods
The choice of extraction method significantly impacts the yield of isodemethylwedelolactone.

The following table summarizes quantitative data from various studies, offering a comparison of

different techniques and their optimal conditions.
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Extractio
n Method

Solvent
Solid-
Liquid
Ratio

Time
Temp./Pre
ssure

Isodemet
hylwedel
olactone
Yield
(mg/g of
dry plant)

Referenc
e

Ultra-High-

Pressure-

Assisted

Extraction

(UHPE)

80%

Methanol
1:20 (g/mL) 3 min 200 MPa ~0.7 mg/g [1][2]

Heat

Reflux

Extraction

Methanol-

Water

System

Not

Specified
60 min

Not

Specified
~0.8 mg/g [2]

Soxhlet

Extraction
Methanol

1:100

(g/mL)
6 h 90 °C ~0.7 mg/g [2]

Supercritic

al Fluid

Extraction

(SFE)

CO₂ with

Methanol

Modifier

Not

Specified
30 min

Not

Specified

Not

explicitly

quantified

for

isodemethy

lwedelolact

one, but

wedelolact

one yield

was 0.88%

[3]

Maceration

-

Percolation

Not

Specified

Not

Specified

>24 h Room

Temp.

Not

explicitly

quantified

for

isodemethy

lwedelolact

one, but

wedelolact

[2]
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one yield

was 0.38%

Ultrasound

-Assisted

Extraction

(UAE)

80%

Methanol
1:20 (g/mL)

Not

Specified

Not

Specified

Yields

comparabl

e to heat

reflux

[2]

Experimental Workflows and Biological Pathways
Visualizing the experimental process and the compound's mechanism of action is crucial for

understanding and implementation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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